Cobalt(II) oxide
Cobalt(II) oxide
Brand Name:
Vulcanchem
CAS No.:
1307-96-6
VCID:
VC0074363
InChI:
InChI=1S/Co.O
SMILES:
O=[Co]
Molecular Formula:
CoO
Molecular Weight:
74.933 g/mol
Cobalt(II) oxide
CAS No.: 1307-96-6
Main Products
VCID: VC0074363
Molecular Formula: CoO
Molecular Weight: 74.933 g/mol
| CAS No. | 1307-96-6 |
|---|---|
| Product Name | Cobalt(II) oxide |
| Molecular Formula | CoO |
| Molecular Weight | 74.933 g/mol |
| IUPAC Name | oxocobalt |
| Standard InChI | InChI=1S/Co.O |
| Standard InChIKey | IVMYJDGYRUAWML-UHFFFAOYSA-N |
| SMILES | O=[Co] |
| Canonical SMILES | O=[Co] |
| Colorform | Powder or cubic or hexagonal crystals; color varies from olive green to red depending on particle size, but the commercial material is usually dark gray Gray cubic crystals Grayish powder under most conditiond; can form green brown crystals. Black to green crystals or powde |
| Density | 5.7-6.7 depending on preparation 5.7-6.7 g/cm³ |
| Melting Point | About 1935 °C 1935 °C |
| Physical Description | DryPowder; OtherSolid; PelletsLargeCrystals; PelletsLargeCrystals, OtherSolid; WetSolid BLACK-TO-GREEN CRYSTALS OR POWDER. |
| Shelf Life | Stable under recommended storage conditions. |
| Solubility | In water, 4.88 mg/L at 20 °C, 3.27 mg/L at 37 °C (column elution method) Practically insoluble in water Insoluble in water Soluble in acids or alkalies Insoluble in ammonium hydroxide; soluble in acids and alkali hydroxides Solubility in water: none |
| Synonyms | cobalt oxide |
| PubChem Compound | 14786 |
| Last Modified | Nov 11 2021 |
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